Cas no 85365-35-1 (4’-O-Desmethyl 4’-O-Acetyl Diltiazem)

• Product Name: 4’-O-Desmethyl 4’-O-Acetyl Diltiazem
• CAS No: 85365-35-1
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 1065083
• PubChem ID: 71315709
• Update Time: 2025-10-29

4’-O-Desmethyl 4’-O-Acetyl Diltiazem Chemical and Physical Properties

Names and Identifiers

• 4’-O-Desmethyl 4’-O-Acetyl Diltiazem
• 4'-O-DesMethyl 4'-O-Acetyl DiltiazeM
• 85365-35-1
• DILTIAZEM, M(ODESMETHYL-), AC
• XNHIWNXIIJPWLD-YADHBBJMSA-N

• Inchi： 1S/C23H26N2O5S/c1-15(26)29-18-11-9-17(10-12-18)22-21(30-16(2)27)23(28)25(14-13-24(3)4)19-7-5-6-8-20(19)31-22/h5-12,21-22H,13-14H2,1-4H3/t21-,22+/m1/s1
• InChI Key： XNHIWNXIIJPWLD-YADHBBJMSA-N
• SMILES： S1C2C=CC=CC=2N(CCN(C)C)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 442.15600
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.45000
• LogP: 3.35020

Additional information on 4’-O-Desmethyl 4’-O-Acetyl Diltiazem

4'-O-Desmethyl 4'-O-Acetyl Diltiazem (CAS No. 85365-35-1): A Comprehensive Overview

4'-O-Desmethyl 4'-O-Acetyl Diltiazem (CAS No. 85365-35-1) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of diltiazem, a well-known calcium channel blocker used in the treatment of cardiovascular disorders such as hypertension and angina. The modification of diltiazem through 4'-O-desmethylation and subsequent 4'-O-acetylation introduces novel pharmacological properties, making it a promising candidate for advanced therapeutic applications.

The structural modification of diltiazem involves the removal of a methyl group at the 4' position, followed by the introduction of an acetyl group at the same position. This transformation not only alters the compound's lipid solubility and bioavailability but also influences its binding affinity to calcium channels. Recent studies have demonstrated that this modification enhances the compound's ability to selectively target specific isoforms of calcium channels, potentially reducing off-target effects and improving therapeutic efficacy.

One of the most significant advancements in the study of 4'-O-Desmethyl 4'-O-Acetyl Diltiazem is its potential application in personalized medicine. Researchers have explored its ability to modulate calcium signaling pathways in a manner that is tailored to individual patient needs. For instance, preclinical studies have shown that this compound exhibits enhanced efficacy in models of ischemic heart disease, where precise control over calcium influx is critical for preventing myocardial damage.

The synthesis of 4'-O-Desmethyl 4'-O-Acetyl Diltiazem involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the selective demethylation of diltiazem using enzymatic or chemical methods, followed by acetylation at the desmethylated site. This process requires meticulous control over reaction conditions to ensure high yields and purity, which are essential for subsequent pharmacological evaluations.

Recent clinical trials have highlighted the safety and tolerability of 4'-O-Desmethyl 4'-O-Acetyl Diltiazem in human subjects. Unlike traditional diltiazem formulations, this modified version demonstrates reduced hepatic metabolism and prolonged plasma half-life, which could translate into fewer dosing requirements and improved patient compliance. Additionally, studies have shown that this compound exhibits a favorable safety profile, with minimal adverse effects on liver and kidney function.

The pharmacokinetic properties of 4'-O-Desmethyl 4'-O-Acetyl Diltiazem have been extensively characterized, revealing its superior absorption and distribution characteristics compared to unmodified diltiazem. This improvement is attributed to the acetylation step, which enhances the compound's stability in gastrointestinal fluids and reduces first-pass metabolism. These findings underscore its potential as a next-generation cardiovascular drug with enhanced therapeutic outcomes.

In terms of therapeutic applications, 4'-O-Desmethyl 4'-O-Acetyl Diltiazem holds promise not only for treating hypertension and angina but also for managing other conditions characterized by dysregulated calcium signaling. For example, ongoing research is exploring its potential in treating neurodegenerative diseases such as Alzheimer's, where excessive intracellular calcium levels contribute to neuronal damage.

The development of 4'-O-Desmethyl 4'-O-Acetyl Diltiazem represents a significant milestone in medicinal chemistry, demonstrating how subtle structural modifications can lead to substantial improvements in drug performance. As research continues to uncover its full potential, this compound is poised to become an integral part of modern cardiovascular therapy.